cyanidin 3-O-[beta-D-xylosyl-(1->2)-beta-D-galactoside]
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cyanidin 3-O-[beta-D-xylosyl-(1->2)-beta-D-galactoside] is an anthocyanin cation that is cyanidin(1+) carrying a beta-D-xylosyl-(1->2)-beta-D-galactosyl substituent at position 3. It is an anthocyanin cation, an anthocyanidin glycoside and a disaccharide derivative. It derives from a cyanidin cation. It is a conjugate acid of a cyanidin 3-O-[beta-D-xylosyl-(1->2)-beta-D-galactoside](1-).
Scientific Research Applications
Enzymatic Modification and Industrial Applications
Cyanidin-3-O-galactoside, derived from alpine bearberry, has been modified through enzymatic acylation, improving its lipophilicity and thermostability, which is beneficial for cosmetic and food industries (Yang, Kortesniemi, Yang, & Zheng, 2018).
Health Benefits and Physiological Functions
Cyanidin 3-O-galactoside exhibits multiple health benefits, including antioxidant, anti-inflammatory, anticancer, antidiabetic, and cardiovascular protective capacities, highlighting its value as a potential food additive or health supplement (Liang, Liang, Guo, & Yang, 2021).
Diabetes Treatment and Enzyme Inhibition
This compound has shown inhibitory activity against α-glucosidase, a key enzyme in carbohydrate digestion, suggesting its potential use in diabetes treatment (Adisakwattana, Charoenlertkul, & Yibchok-anun, 2009).
Antioxidant and Cytoprotective Activities
Cyanidin-3-O-galactoside, identified in ripe pistachio hulls, exhibits strong antioxidant activity and protects human lymphocytes from oxidative stress (Bellocco et al., 2016).
Synergistic Effects in Diabetes Treatment
Cyanidin-3-galactoside demonstrates synergistic inhibitory effects on intestinal enzymes when combined with acarbose, a diabetes medication, offering potential for combined therapeutic approaches (Akkarachiyasit, Charoenlertkul, Yibchok-anun, & Adisakwattana, 2010).
Natural Occurrences and Extraction Methods
Studies on cyanidin 3-O-galactoside focus on its natural occurrences in fruits like apples and berries, and the extraction methods, revealing chokeberry as a practical natural source for mass-production (Liang et al., 2021).
Potential in Functional Beverages
The concentration of cyanidin-3-O-galactoside in red-fleshed apples and its antioxidant capacity suggest its potential for use in functional beverages (Rupasinghe, Huber, Embree, & Forsline, 2010).
Properties
Molecular Formula |
C26H29O15+ |
---|---|
Molecular Weight |
581.5 g/mol |
IUPAC Name |
(2S,3R,4S,5R)-2-[(2S,3R,4S,5R,6R)-2-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromenylium-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol |
InChI |
InChI=1S/C26H28O15/c27-7-18-20(34)21(35)24(41-25-22(36)19(33)15(32)8-37-25)26(40-18)39-17-6-11-13(30)4-10(28)5-16(11)38-23(17)9-1-2-12(29)14(31)3-9/h1-6,15,18-22,24-27,32-36H,7-8H2,(H3-,28,29,30,31)/p+1/t15-,18-,19+,20+,21+,22-,24-,25+,26-/m1/s1 |
InChI Key |
ZPPQIOUITZSYAO-MNOAYJSQSA-O |
Isomeric SMILES |
C1[C@H]([C@@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@H]([C@H](O[C@H]2OC3=CC4=C(C=C(C=C4[O+]=C3C5=CC(=C(C=C5)O)O)O)O)CO)O)O)O)O)O |
Canonical SMILES |
C1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC4=C(C=C(C=C4[O+]=C3C5=CC(=C(C=C5)O)O)O)O)CO)O)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.